Cas no 2090369-99-4 (3-Bromo-5-(2-fluoropropan-2-yl)pyridine)

• Product Name: 3-Bromo-5-(2-fluoropropan-2-yl)pyridine
• CAS No: 2090369-99-4
• MF: C₈H₉BrFN
• MW: 218.066164731979
• MDL: MFCD30012383
• CID: 5686684
• PubChem ID: 131618037
• Update Time: 2026-03-11

3-Bromo-5-(2-fluoropropan-2-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2090369-99-4
• 3-bromo-5-(2-fluoropropan-2-yl)pyridine
• SCHEMBL24534060
• EN300-22023333
• Pyridine, 3-bromo-5-(1-fluoro-1-methylethyl)-
• G74233
• 3-Bromo-5-(2-fluoropropan-2-yl)pyridine

• MDL： MFCD30012383
• Inchi： 1S/C8H9BrFN/c1-8(2,10)6-3-7(9)5-11-4-6/h3-5H,1-2H3
• InChI Key： YAHUPKZLURGYSV-UHFFFAOYSA-N
• SMILES： BrC1=CN=CC(=C1)C(C)(C)F

Computed Properties

• Exact Mass: 216.99024g/mol
• Monoisotopic Mass: 216.99024g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 12.9Ų

Experimental Properties

• Density: 1.411±0.06 g/cm3(Predicted)
• Boiling Point: 221.4±25.0 °C(Predicted)
• pka: 2.49±0.20(Predicted)

Additional information on 3-Bromo-5-(2-fluoropropan-2-yl)pyridine

Professional Introduction to 3-Bromo-5-(2-fluoropropan-2-yl)pyridine (CAS No. 2090369-99-4)

3-Bromo-5-(2-fluoropropan-2-yl)pyridine, a compound with the chemical identifier CAS No. 2090369-99-4, represents a significant advancement in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyridine derivatives, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of both bromo and fluoro substituents, make it a versatile intermediate for the synthesis of more complex pharmacophores.

The synthesis and application of 3-Bromo-5-(2-fluoropropan-2-yl)pyridine have been extensively explored in recent years, with researchers leveraging its unique chemical properties to develop novel drug candidates. The bromo group attached at the 3-position of the pyridine ring provides a reactive site for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are pivotal in constructing biaryl structures, which are prevalent in many bioactive molecules. Meanwhile, the 2-fluoropropan-2-yl moiety introduces a fluorine atom, which is known for its ability to modulate metabolic stability and binding affinity in drug molecules.

In the realm of drug discovery, 3-Bromo-5-(2-fluoropropan-2-yl)pyridine has been utilized as a key building block in the development of small-molecule inhibitors targeting various biological pathways. For instance, studies have demonstrated its efficacy in generating compounds that interact with enzymes involved in cancer metabolism and signal transduction. The fluorine substituent, in particular, has been shown to enhance the binding affinity of drug candidates by participating in hydrophobic interactions and π-stacking with target proteins. This has led to the identification of several promising leads that are currently undergoing further optimization.

Recent advancements in computational chemistry have also highlighted the importance of 3-Bromo-5-(2-fluoropropan-2-yl)pyridine in virtual screening campaigns. Molecular docking studies have revealed that this compound can effectively bind to pockets on enzymes such as kinases and proteases, which are critical targets in oncology and inflammatory diseases. The combination of computational predictions with experimental validation has accelerated the discovery process, enabling researchers to rapidly identify promising scaffolds for drug development.

The pharmaceutical industry has taken note of these developments, with several companies incorporating 3-Bromo-5-(2-fluoropropan-2-yl)pyridine into their pipeline programs. Its versatility as a synthetic intermediate has made it a valuable asset for medicinal chemists working on next-generation therapeutics. By modifying its core structure, researchers can explore a wide range of biological activities, from antiviral and antibacterial effects to anti-inflammatory and anticancer properties.

Moreover, the environmental and regulatory considerations surrounding the use of this compound have been carefully addressed. Manufacturers adhere to stringent guidelines to ensure safe handling and disposal, minimizing any potential impact on ecosystems or human health. This commitment to responsible chemistry underscores the importance of 3-Bromo-5-(2-fluoropropan-2-yl)pyridine as a tool in modern pharmaceutical research.

The future prospects for 3-Bromo-5-(2-fluoropropan-2-yl)pyridine are bright, with ongoing research aiming to expand its applications beyond traditional drug discovery. Emerging fields such as agrochemicals and materials science are also exploring its potential benefits. As our understanding of molecular interactions continues to grow, so too will the innovative ways in which this compound is utilized.

In conclusion, 3-Bromo-5-(2-fluoropropan-2-yl)pyridine (CAS No. 2090369-99-4) stands as a testament to the power of pyridine derivatives in shaping modern medicine. Its unique structural features and broad applicability make it an indispensable tool for researchers worldwide. As we continue to uncover new therapeutic possibilities, this compound will undoubtedly play a pivotal role in advancing our understanding of disease mechanisms and developing effective treatments.